![molecular formula C20H22N2O2 B241182 (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide CAS No. 19617-05-1](/img/structure/B241182.png)
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide, also known as NEBNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. NEBNA is a nitrous oxide donor that has been shown to have various biochemical and physiological effects, making it a promising candidate for research in areas such as cardiovascular disease, cancer, and inflammation.
Mechanism of Action
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide works by releasing nitrous oxide, which acts as a signaling molecule in the body. Nitrous oxide has been shown to have various effects on the cardiovascular system, including vasodilation, inhibition of platelet aggregation, and reduction of inflammation. Additionally, nitrous oxide has been shown to have cytotoxic effects on cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, reduction of inflammation, and cytotoxic effects on cancer cells. Additionally, this compound has been shown to have anti-angiogenic effects, which can help to prevent the formation of new blood vessels in tumors.
Advantages and Limitations for Lab Experiments
One advantage of (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide is that it is a relatively stable compound that can be synthesized using standard techniques. Additionally, this compound has been shown to have a high degree of selectivity for certain cell types, making it a promising candidate for targeted therapies.
One limitation of this compound is that it is a relatively new compound, and there is still much that is unknown about its potential applications and mechanisms of action. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.
Future Directions
There are many potential future directions for research on (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide. One area of research that has shown promise is in the development of targeted therapies for cardiovascular disease and cancer. Additionally, this compound could be used as a tool for studying the mechanisms of nitrous oxide signaling in the body, which could lead to a better understanding of various physiological processes.
Conclusion:
This compound is a promising compound that has gained attention in the scientific community due to its potential applications in various fields. While much is still unknown about its potential applications and mechanisms of action, this compound has shown promise in the treatment of cardiovascular disease and cancer, and could be a valuable tool for studying the mechanisms of nitrous oxide signaling in the body.
Synthesis Methods
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide can be synthesized using a variety of methods, including the reaction of 3-ethyl-2-benzothiazolinone hydrazone with nitrous oxide. This reaction results in the formation of this compound, which can be purified using standard techniques such as column chromatography.
Scientific Research Applications
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research that has shown promise is in the treatment of cardiovascular disease. This compound has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, this compound has been shown to have anti-inflammatory effects, which can help to reduce inflammation in the blood vessels and prevent the development of atherosclerosis.
Another area of research that has shown promise is in the treatment of cancer. This compound has been shown to have cytotoxic effects on cancer cells, which can help to prevent the growth and spread of tumors. Additionally, this compound has been shown to have anti-angiogenic effects, which can help to prevent the formation of new blood vessels in tumors, thereby limiting their growth.
Properties
19617-05-1 | |
Molecular Formula |
C20H22N2O2 |
Molecular Weight |
207.25 g/mol |
IUPAC Name |
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide |
InChI |
InChI=1S/C9H9N3OS/c1-2-12-7-5-3-4-6-8(7)14-9(12)10-11-13/h3-6H,2H2,1H3/b10-9+ |
InChI Key |
JNINLGOLQGICPU-MDZDMXLPSA-N |
Isomeric SMILES |
CCN\1C2=CC=CC=C2S/C1=N/N=O |
SMILES |
CCN1C2=CC=CC=C2SC1=NN=O |
Canonical SMILES |
CCN1C2=CC=CC=C2SC1=NN=O |
19617-05-1 | |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.